1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethyl]-4-(oxan-4-ylamino)pyrrolidin-2-one
• InChI: InChI=1S/C18H26N2O3/c1-22-17-4-2-14(3-5-17)6-9-20-13-16(12-18(20)21)19-15-7-10-23-11-8-15/h2-5,15-16,19H,6-13H2,1H3
• InChI Key: RRCFRAHYFZHHEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CC(CC2=O)NC3CCOCC3
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone, also known as Mepiprazole, is a chemical compound that belongs to the pyrrolidinone family. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone acts as a dopamine D2 receptor antagonist, meaning that it blocks the binding of dopamine to these receptors. This leads to a decrease in dopamine activity in the brain, which can have a range of effects depending on the specific brain region and the individual's overall dopamine levels. Additionally, 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone has been shown to have some activity at serotonin receptors, although its exact mechanism of action at these receptors is not yet fully understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone are complex and varied, depending on the specific brain region and the individual's overall dopamine levels. In general, 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone has been shown to decrease dopamine activity in the brain, which can lead to a range of effects, including changes in mood, motivation, and reward processing. Additionally, 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone has been shown to have some activity at serotonin receptors, which may also contribute to its overall effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone in lab experiments is its high affinity for dopamine D2 receptors, which allows for precise manipulation of dopamine activity in the brain. Additionally, 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone has been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone in lab experiments. For example, its effects may vary depending on the individual's overall dopamine levels, and it may have off-target effects at other receptors.

Future Directions

There are many potential future directions for research on 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone. One area of interest is its potential use in the treatment of neurological disorders, particularly those involving dopamine dysregulation. Additionally, further research is needed to fully understand the mechanism of action of 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone at serotonin receptors, and to determine whether it may have any potential therapeutic applications in this area. Finally, new synthesis methods may be developed to improve the efficiency and yield of 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone production, making it more accessible for scientific research.

Synthesis Methods

1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone can be synthesized through a multi-step process that involves the reaction of 4-methoxyphenethylamine with tetrahydro-2H-pyran-4-ol, followed by the addition of pyrrolidinone and subsequent purification steps. The final product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for dopamine D2 receptors, which are involved in the regulation of mood, motivation, and reward. As such, 1-[2-(4-methoxyphenyl)ethyl]-4-(tetrahydro-2H-pyran-4-ylamino)-2-pyrrolidinone has been used to study the role of dopamine in various neurological disorders, including schizophrenia, bipolar disorder, and Parkinson's disease.